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Compound of Interest

Compound Name: Procyanidin B3

Cat. No.: B1679152 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like Procyanidin B3 is a critical component of laboratory safety and

regulatory compliance. This guide provides a comprehensive overview of the necessary

procedures for the safe handling and disposal of Procyanidin B3, ensuring the protection of

laboratory personnel and the environment.

Essential Safety and Handling Precautions
Before proceeding with disposal, it is imperative to handle Procyanidin B3 with appropriate

personal protective equipment (PPE). Based on its classification as a skin, eye, and respiratory

irritant, the following should be worn:

Gloves: Chemical-resistant gloves to prevent skin contact.

Eye Protection: Safety glasses or goggles to shield from dust or splashes.

Lab Coat: To protect clothing and skin from contamination.

Respiratory Protection: A dust mask or respirator may be necessary when handling larger

quantities of the solid to avoid inhalation.

Work with Procyanidin B3 should be conducted in a well-ventilated area, preferably within a

fume hood, to minimize the risk of inhalation.
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Step-by-Step Disposal Procedure
The appropriate disposal route for Procyanidin B3 depends on a variety of factors, including

the quantity of waste, its concentration, and, most importantly, local, state, and federal

regulations. The following steps provide a framework for making an informed decision on its

disposal.

Step 1: Waste Identification and Classification

The first crucial step is to determine if the Procyanidin B3 waste is classified as hazardous.[1]

[2][3] Hazardous waste is typically defined by characteristics such as ignitability, corrosivity,

reactivity, and toxicity.[4] Procyanidin B3 is not generally characterized by the first three, but

its potential as an irritant may place it under the toxicity category depending on the jurisdiction.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for

hazard classification.

Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS

department is the definitive resource for classifying chemical waste according to your

institution's policies and local regulations. They can provide specific guidance on whether

your Procyanidin B3 waste is considered hazardous.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions.

Dedicated Waste Container: Collect Procyanidin B3 waste in a designated, properly labeled

container. The container should be compatible with the chemical and have a secure lid.[4][5]

Avoid Mixing: Do not mix Procyanidin B3 waste with other chemical waste streams unless

explicitly instructed to do so by your EHS office. Incompatible materials can react violently or

produce toxic fumes.[5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" (if

applicable), the name "Procyanidin B3," and the approximate quantity.

Step 3: Storage of Chemical Waste
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Pending disposal, chemical waste must be stored safely.

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA.[4]

[5] This area should be at or near the point of generation and under the control of the

laboratory personnel.

Secondary Containment: It is good practice to place the waste container in a secondary

container to prevent the spread of material in case of a leak.

Step 4: Selecting the Appropriate Disposal Route

The choice of disposal route is determined by the waste classification from Step 1.

For Non-Hazardous Waste: If your EHS office determines the Procyanidin B3 waste to be

non-hazardous, disposal may be simpler. However, direct disposal in the regular trash or

down the drain is often not permitted for laboratory chemicals without specific approval.[6][7]

Some institutions may allow for the disposal of small quantities of non-hazardous solids in

the regular trash, provided they are in a sealed, labeled container.[6][7] Always confirm this

with your EHS office.

For Hazardous Waste: If classified as hazardous, the waste must be disposed of through a

licensed hazardous waste contractor.[8] Your EHS office will typically manage this process.

You will need to follow their procedures for requesting a waste pickup.[4] One Safety Data

Sheet suggests that incineration in a properly equipped facility is a suitable disposal method.

Step 5: Disposal of Empty Containers

Even empty containers that held Procyanidin B3 must be handled correctly.

Decontamination: Depending on the hazard classification, you may need to rinse the empty

container multiple times. The rinsate should be collected and disposed of as chemical waste.

Defacing Labels: Before disposing of the empty container in the regular trash or glass

recycling, all chemical labels must be removed or completely defaced to prevent confusion.

[6]

Procyanidin B3: Chemical and Physical Properties
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The following table summarizes key quantitative data for Procyanidin B3.

Property Value

Molecular Formula C₃₀H₂₆O₁₂

Molecular Weight 578.52 g/mol

CAS Number 23567-23-9

Solubility Soluble in DMSO and Methanol

Storage Temperature -20°C

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Procyanidin B3.
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Start: Procyanidin B3 Waste Generated

Step 1: Waste Identification & Classification
Consult SDS and Institutional EHS

Is the waste
classified as hazardous?

Step 4a: Non-Hazardous Disposal Route
Consult EHS for specific instructions

No

Step 2 & 3: Segregate, Label & Store
in Satellite Accumulation Area

Yes

Small quantities in sealed container
to regular trash (with EHS approval)

End: Waste Disposed Safely
and in Compliance

Step 4b: Hazardous Waste Disposal Route
Arrange for pickup by licensed contractor via EHS

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Procyanidin B3.
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By adhering to these procedures and consulting with your institution's safety experts, you can

ensure the safe and compliant disposal of Procyanidin B3, fostering a secure and responsible

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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